Cas no 20000-51-5 (Methyl 3-(benzo[d]thiazol-2-yl)benzoate)

Methyl 3-(benzo[d]thiazol-2-yl)benzoate structure
20000-51-5 structure
Product Name:Methyl 3-(benzo[d]thiazol-2-yl)benzoate
CAS No:20000-51-5
MF:C15H11NO2S
MW:269.318342447281
CID:2194266
PubChem ID:28665364
Update Time:2025-04-21

Methyl 3-(benzo[d]thiazol-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-(benzo[d]thiazol-2-yl)benzoate
    • 3-benzothiazol-2-yl-benzoic acid methyl ester
    • SCHEMBL25312538
    • METHYL 3-(1,3-BENZOTHIAZOL-2-YL)BENZOATE
    • 20000-51-5
    • F51586
    • DB-351905
    • Methyl3-(benzo[d]thiazol-2-yl)benzoate
    • AKOS000299950
    • Inchi: 1S/C15H11NO2S/c1-18-15(17)11-6-4-5-10(9-11)14-16-12-7-2-3-8-13(12)19-14/h2-9H,1H3
    • InChI Key: KIUHSBXFVXANQW-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C1C1C=CC=C(C(=O)OC)C=1

Computed Properties

  • Exact Mass: 269.05104977Da
  • Monoisotopic Mass: 269.05104977Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 67.4Ų

Methyl 3-(benzo[d]thiazol-2-yl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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methyl 3-(benzo[d]thiazol-2-yl)benzoate
20000-51-5 95%
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